Cas no 79811-35-1 (Benzothiazole, 5-bromo-2-(4-bromophenyl)-)

Benzothiazole, 5-bromo-2-(4-bromophenyl)- structure
79811-35-1 structure
Product Name:Benzothiazole, 5-bromo-2-(4-bromophenyl)-
CAS No:79811-35-1
MF:C13H7Br2NS
MW:369.074380159378
CID:531928
PubChem ID:13587576
Update Time:2025-04-19

Benzothiazole, 5-bromo-2-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 5-bromo-2-(4-bromophenyl)-
    • 5-bromo-2-(4-bromophenyl)-1,3-benzothiazole
    • 2-(4-bromophenyl)-5-bromobenzothiazole
    • YZRLSPVALUJUEZ-UHFFFAOYSA-N
    • SCHEMBL10989659
    • 79811-35-1
    • DTXSID50544469
    • Inchi: 1S/C13H7Br2NS/c14-9-3-1-8(2-4-9)13-16-11-7-10(15)5-6-12(11)17-13/h1-7H
    • InChI Key: YZRLSPVALUJUEZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)N=C(C1C=CC(=CC=1)Br)S2

Computed Properties

  • Exact Mass: 368.86455g/mol
  • Monoisotopic Mass: 366.86660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 41.1Ų
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